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Compound of Interest

Compound Name: Danshensu

Cat. No.: B613839

This document provides essential safety and logistical information for the proper handling and
disposal of Danshensu (also known as Salvianic acid A) and its sodium salt in a laboratory
setting. The following procedures are designed to ensure the safety of researchers and to
mitigate environmental impact, aligning with standard laboratory safety and chemical handling
protocols.

Hazard and Safety Data

Danshensu is classified as harmful if swallowed and is very toxic to aquatic life with long-

lasting effects.[1] Adherence to safety protocols is critical to prevent accidental ingestion and
environmental release.
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Property Value Reference

Chemical Name Danshensu, Salvianic acid A [2]

CAS Number 76822-21-4 (Danshensu) [1]

67920-52-9 (Danshensu 3]

sodium salt)

Molecular Formula CoH100s [1]

Molecular Weight 198.17 g/mol [1]
o Acute Toxicity, Oral (Category

GHS Classification 2 [1]

Acute Aquatic Toxicity o

(Category 1)

Chronic Aquatic Toxicity 1]

(Category 1)

Hazard Statements H302: Harmful if swallowed [1]

H410: Very toxic to aquatic life o

with long lasting effects

) ) Strong acids/alkalis, strong
Incompatible Materials o ] [1]
oxidizing/reducing agents

Danshensu Waste Disposal Protocol

This protocol provides step-by-step guidance for the safe disposal of Danshensu waste. The
primary directive is to dispose of contents and containers at an approved waste disposal plant.
[1] Do not dispose of with household garbage or allow it to enter the sewage system.

Personal Protective Equipment (PPE)

Before handling Danshensu or its waste, ensure the following PPE is worn:

o Safety glasses or goggles.
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o Chemical-resistant gloves (inspected prior to use).

e Laboratory coat.

Segregation and Collection of Waste

Solid Danshensu Waste (Powder):
o Collect: Carefully sweep or scoop any solid Danshensu waste. Avoid creating dust.[4]

o Containerize: Place the collected solid waste into a clearly labeled, sealable hazardous
waste container.

o Labeling: The container label should include:
o "Hazardous Waste"
o "Danshensu, Solid"
o Associated Hazards: "Acute Toxicity," "Aquatic Hazard"
o Date of accumulation.
Liquid Danshensu Waste (Solutions):

e Collect: Pour or pipette liquid waste containing Danshensu into a designated, leak-proof
hazardous waste container.

¢ Avoid Mixing: Do not mix Danshensu waste with incompatible materials such as strong
acids, alkalis, or strong oxidizing/reducing agents.[1]

o Containerize: Use a container appropriate for liquid chemical waste. Do not overfill.
o Labeling: The container label should include:
o "Hazardous Waste"

o "Danshensu, Liquid Waste" (specify solvent if applicable)
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o Associated Hazards: "Acute Toxicity," "Aquatic Hazard"

o Date of accumulation.

Contaminated Labware and Materials:

Gross Decontamination: Scrape off any significant solid residue into the solid hazardous
waste container.

Rinsing: Rinse contaminated glassware and equipment with a suitable solvent (e.g., ethanol
or water, as Danshensu is soluble in both[2]). Collect the first rinse as hazardous liquid
waste. Subsequent rinses with copious amounts of water may be permissible depending on
local regulations, but collecting all rinses is the safest practice.

Disposal of Consumables: Place heavily contaminated disposable items (e.g., gloves,
weighing paper, pipette tips) into the solid hazardous waste container.

Storage and Final Disposal

Storage: Store the sealed hazardous waste containers in a cool, well-ventilated area
designated for chemical waste storage, away from incompatible materials.[1][4]

Professional Disposal: Arrange for the collection of the hazardous waste by a licensed
environmental waste management contractor. Follow all local, regional, and national
regulations for the disposal of hazardous chemical waste.

Spill Management Protocol

In the event of a spill, immediate and proper cleanup is crucial to prevent exposure and

environmental contamination.

Ensure Safety: Evacuate non-essential personnel from the immediate area. Ensure
adequate ventilation.[1]

Wear PPE: Don full personal protective equipment as listed above.

Containment: Prevent the spill from spreading or entering drains or water courses.[1]
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e Cleanup:

o For liquid spills: Absorb the solution with an inert, finely-powdered liquid-binding material
such as diatomite or universal binders.[1]

o For solid spills: Carefully sweep up the material, avoiding dust formation.

o Collect Waste: Place all contaminated absorbent material and collected Danshensu into a
labeled hazardous waste container.[1]

o Decontaminate: Scrub the spill surface and any affected equipment with alcohol.[1]

» Dispose: Dispose of all cleanup materials as hazardous waste according to the protocol
above.

Logical Workflow for Danshensu Disposal
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Waste Generation
(Solid, Liquid, Contaminated Items)

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste Type

Solid Waste Liquid Waste
(Powder, Contaminated Consumables) (Solutions, Rinsates)

Step 3a: Place in Labeled Step 3b: Place in Labeled
Solid Hazardous Waste Container Liquid Hazardous Waste Container

Step 4: Store Sealed Container
in Designated Waste Area

Step 5: Transfer to Approved
Waste Disposal Facility

Click to download full resolution via product page

Caption: Logical workflow for the safe segregation and disposal of Danshensu waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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